Cas no 1468779-65-8 (Thiazole, 4-[2-(bromomethyl)butyl]-2-methyl-)

• Product Name: Thiazole, 4-[2-(bromomethyl)butyl]-2-methyl-
• CAS No: 1468779-65-8
• MF: C₉H₁₄BrNS
• MW: 248.183160305023
• CID: 5282539
• Update Time: 2025-06-10

Thiazole, 4-[2-(bromomethyl)butyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-[2-(bromomethyl)butyl]-2-methyl-
• 4-(2-(Bromomethyl)butyl)-2-methylthiazole

• Inchi： 1S/C9H14BrNS/c1-3-8(5-10)4-9-6-12-7(2)11-9/h6,8H,3-5H2,1-2H3
• InChI Key： XKWUYLASQFQRSE-UHFFFAOYSA-N
• SMILES： S1C=C(CC(CBr)CC)N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Thiazole, 4-[2-(bromomethyl)butyl]-2-methyl-

Thiazole, 4-[2-(bromomethyl)butyl]-2-methyl- (CAS No. 1468779-65-8): A Comprehensive Overview

Thiazole, 4-[2-(bromomethyl)butyl]-2-methyl-, identified by its CAS number 1468779-65-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound belongs to the thiazole family, which is renowned for its diverse biological activities and applications in medicinal chemistry. The presence of a bromomethyl substituent at the 4-position and a methyl group at the 2-position imparts unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure combines the stability of the thiazole ring with the reactivity of the bromomethyl group, facilitating its use in nucleophilic substitution reactions. This characteristic is particularly useful in drug discovery, where such intermediates are often employed to introduce functional groups that can be further modified. The 4-[2-(bromomethyl)butyl]-2-methyl moiety enhances the compound's versatility, allowing for the construction of more complex molecular architectures.

In recent years, there has been growing interest in thiazole derivatives due to their potential therapeutic applications. Thiazole-based compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of Thiazole, 4-[2-(bromomethyl)butyl]-2-methyl- has opened new avenues for research in these areas. For instance, studies have shown that derivatives of this compound can interact with biological targets such as enzymes and receptors, leading to inhibitory effects on pathogenic processes.

The bromomethyl group in Thiazole, 4-[2-(bromomethyl)butyl]-2-methyl- serves as a versatile handle for further functionalization. This allows chemists to introduce a wide range of substituents, enabling the synthesis of novel compounds with tailored properties. Such modifications are crucial in developing new drugs that can overcome resistance mechanisms or target specific disease pathways more effectively.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient incorporation of aryl or vinyl groups into the thiazole core. These reactions are highly regioselective and provide access to complex derivatives with high yields. The ability to modify both the bromomethyl and methyl positions allows for extensive structural diversification, which is essential for drug discovery efforts.

The pharmaceutical industry has taken note of the potential of Thiazole, 4-[2-(bromomethyl)butyl]-2-methyl- as a building block for new therapeutics. Researchers are exploring its use in developing treatments for various diseases, including neurodegenerative disorders and infectious diseases. The compound's ability to modulate biological pathways makes it a promising candidate for further investigation.

In addition to its pharmaceutical applications, this compound has also shown promise in materials science. Thiazole derivatives are known for their ability to form stable coordination complexes with metals, making them useful in catalysis and material design. The unique structure of Thiazole, 4-[2-(bromomethyl)butyl]-2-methyl- could lead to novel materials with enhanced properties such as conductivity or luminescence.

The synthesis of Thiazole, 4-[2-(bromomethyl)butyl]-2-methyl- involves multi-step organic reactions that require careful optimization to ensure high purity and yield. Common synthetic routes include halogenation of thiazole precursors followed by nucleophilic substitution with appropriate reagents. Advances in computational chemistry have also aided in predicting optimal reaction conditions, reducing experimental trial-and-error.

The safety profile of this compound is another critical aspect that has been studied extensively. While it does not pose significant hazards under normal handling conditions, appropriate precautions must be taken to prevent exposure. Standard laboratory practices such as wearing personal protective equipment (PPE) and working in well-ventilated areas are recommended.

The environmental impact of using Thiazole, 4-[2-(bromomethyl)butyl]-2-methyl- is also an important consideration. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Such approaches align with broader sustainability goals within the chemical industry.

In conclusion, Thiazole, 4-[2-(bromomethyl)butyl]-2-methyl- (CAS No. 1468779-65-8) is a versatile and valuable compound with numerous applications in pharmaceuticals and materials science. Its unique structure and reactivity make it an excellent starting point for developing new bioactive molecules and advanced materials. As research continues to uncover its potential, this compound is poised to play a significant role in future scientific advancements.